Cas no 832737-38-9 (3-(2,4,6-trichlorophenoxy)methylbenzoic acid)

• Product Name: 3-(2,4,6-trichlorophenoxy)methylbenzoic acid
• CAS No: 832737-38-9
• MF: C₁₄H₉Cl₃O₃
• MW: 331.578461408615
• MDL: MFCD03421905
• CID: 3058953
• PubChem ID: 7015974
• Update Time: 2025-06-14

3-(2,4,6-trichlorophenoxy)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,6-Trichloro-phenoxymethyl)-benzoic acid
• 3-(2,4,6-trichlorophenoxy)methylbenzoic acid
• 832737-38-9
• CS-0269080
• EN300-228607
• AKOS000308402
• 3-[(2,4,6-trichlorophenoxy)methyl]benzoic acid
• 3-((2,4,6-Trichlorophenoxy)methyl)benzoic acid
• STK312215
• 3-[(2,4,6-trichlorophenoxy)methyl]benzoicacid
• BBL038538
• MFCD03421905
• 3-(2,4,6-TRICHLOROPHENOXYMETHYL)BENZOIC ACID

• MDL： MFCD03421905
• Inchi： 1S/C14H9Cl3O3/c15-10-5-11(16)13(12(17)6-10)20-7-8-2-1-3-9(4-8)14(18)19/h1-6H,7H2,(H,18,19)
• InChI Key： BDVPMGPZTOMHBM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OCC1C=CC=C(C(=O)O)C=1)Cl)Cl

Computed Properties

• Exact Mass: 329.961727Da
• Monoisotopic Mass: 329.961727Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2,4,6-trichlorophenoxy)methylbenzoic acid

Comprehensive Overview of 3-(2,4,6-trichlorophenoxy)methylbenzoic acid (CAS No. 832737-38-9): Properties, Applications, and Research Insights

3-(2,4,6-trichlorophenoxy)methylbenzoic acid (CAS No. 832737-38-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This chlorinated aromatic acid derivative combines a methylbenzoic acid core with a 2,4,6-trichlorophenoxy moiety, creating a molecule with distinct physicochemical properties. Researchers have been particularly interested in its molecular interactions and stability under different environmental conditions, making it a subject of ongoing scientific investigation.

The compound's chemical structure features a benzoic acid group substituted at the 3-position by a (2,4,6-trichlorophenoxy)methyl group. This arrangement gives the molecule both lipophilic characteristics from the chlorinated phenyl ring and hydrophilic properties from the carboxylic acid functionality. Such amphiphilic nature makes 3-(2,4,6-trichlorophenoxy)methylbenzoic acid potentially valuable in formulation chemistry, where balanced solubility is often required. Recent studies have explored its behavior in various solvent systems, with particular focus on its pH-dependent solubility profile.

In the context of current research trends, CAS 832737-38-9 has been examined for its potential as a building block in synthetic chemistry. The presence of multiple reactive sites - the carboxylic acid group and the aromatic chlorine atoms - allows for diverse chemical modifications. This versatility aligns well with the growing demand for multifunctional chemical intermediates in pharmaceutical and materials science research. However, it's important to note that all applications must comply with relevant safety and environmental regulations.

Analytical characterization of 3-(2,4,6-trichlorophenoxy)methylbenzoic acid typically involves advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods confirm the compound's purity and structural integrity, which are crucial for research applications. The thermal stability of this compound has also been a subject of investigation, with thermogravimetric analysis (TGA) revealing interesting decomposition patterns that may inform its handling and storage conditions.

From an environmental perspective, the fate and behavior of chlorinated aromatic compounds like 832737-38-9 in ecosystems have become increasingly important research topics. While this specific compound hasn't been widely studied in environmental matrices, its structural analogs have provided valuable insights into biodegradation pathways and potential ecological impacts. Researchers are particularly interested in understanding how molecular modifications might affect persistence and bioaccumulation potential.

The synthesis of 3-(2,4,6-trichlorophenoxy)methylbenzoic acid typically involves multi-step organic reactions, with careful control of reaction conditions to ensure good yield and purity. Recent optimization efforts have focused on greener synthetic approaches, reflecting the chemical industry's growing emphasis on sustainable chemistry practices. These include solvent selection strategies and catalytic methods that minimize waste generation while maintaining efficiency.

In material science applications, the compound's ability to participate in hydrogen bonding and π-π interactions makes it interesting for designing functional materials. Some preliminary studies have explored its incorporation into coordination polymers or as a component in specialty coatings. The chlorine substituents in particular may offer opportunities for further derivatization or specific intermolecular interactions.

Quality control standards for CAS 832737-38-9 require rigorous analytical verification, typically specifying minimum purity levels (often ≥95% or ≥98% by HPLC). Suppliers generally provide detailed certificates of analysis that include information on residual solvents, heavy metal content, and other potential impurities. These specifications are particularly important for research applications where consistency and reproducibility are paramount.

Looking forward, the scientific community continues to investigate novel applications for 3-(2,4,6-trichlorophenoxy)methylbenzoic acid, with particular interest in its potential as a scaffold for more complex molecular architectures. Its combination of aromatic chlorination and carboxylic acid functionality presents unique opportunities for further chemical exploration. As with all specialized chemicals, responsible handling and disposal practices must be observed in accordance with local regulations and best laboratory practices.